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Introduction
Mitochondrial respiration is a critical cellular process responsible for the majority of ATP

production. The ability of mitochondria to respond to increased energy demands is a key

indicator of cellular health and metabolic function. Carbonyl cyanide-4-

(trifluoromethoxy)phenylhydrazone (FCCP) is a potent mitochondrial uncoupling agent widely

used to measure the maximal oxygen consumption rate (OCR), providing insights into the

respiratory capacity of cells. These application notes provide a detailed protocol for utilizing

FCCP to assess maximal respiration, primarily focusing on the widely used Seahorse XF Cell

Mito Stress Test.

Mechanism of Action
FCCP is a lipophilic protonophore that disrupts the mitochondrial membrane potential. It

functions by shuttling protons across the inner mitochondrial membrane, bypassing ATP

synthase. This uncoupling of the proton gradient from ATP synthesis leads to an unrestricted

flow of electrons through the electron transport chain (ETC) and a consequent maximal rate of

oxygen consumption by complex IV. This process allows for the determination of the cell's

maximal respiratory capacity.
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Caption: FCCP shuttles protons across the inner mitochondrial membrane, dissipating the

proton gradient.

Experimental Workflow: Seahorse XF Cell Mito
Stress Test
The Seahorse XF Cell Mito Stress Test is a standard assay for measuring key parameters of

mitochondrial function. The general workflow involves sequential injections of mitochondrial

inhibitors and uncouplers to assess basal respiration, ATP-linked respiration, maximal

respiration, and non-mitochondrial respiration.
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Caption: Workflow for the Seahorse XF Cell Mito Stress Test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Parameters Measured
The Seahorse XF Cell Mito Stress Test allows for the calculation of several key parameters of

mitochondrial function.

Parameter Calculation Biological Significance

Basal Respiration

(Last rate measurement before

first injection) - (Non-

mitochondrial respiration)

The baseline oxygen

consumption of the cells.

ATP-linked Respiration

(Last rate measurement before

oligomycin injection) -

(Minimum rate measurement

after oligomycin injection)

The portion of basal respiration

used for ATP synthesis.

Maximal Respiration

(Maximum rate measurement

after FCCP injection) - (Non-

mitochondrial respiration)

The maximum respiratory

capacity of the mitochondria.

Spare Respiratory Capacity
(Maximal Respiration) - (Basal

Respiration)

The cell's ability to respond to

an increased energy demand.

Proton Leak

(Minimum rate measurement

after oligomycin injection) -

(Non-mitochondrial respiration)

The portion of basal respiration

not coupled to ATP synthesis.

Non-mitochondrial Respiration

Minimum rate measurement

after Rotenone/Antimycin A

injection

Oxygen consumption from

cellular processes outside of

the mitochondria.

Experimental Protocols
I. FCCP Optimization Protocol
It is crucial to determine the optimal FCCP concentration for each cell type, as high

concentrations can inhibit respiration.

Objective: To determine the FCCP concentration that induces maximal oxygen consumption

without causing cellular toxicity.
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Materials:

Seahorse XF Cell Culture Microplate

Seahorse XF Sensor Cartridge

Seahorse XF Calibrant

Assay Medium (e.g., Seahorse XF DMEM, pH 7.4) supplemented with 10 mM glucose, 1

mM pyruvate, and 2 mM glutamine

FCCP stock solution (e.g., in DMSO)

Cells of interest

Procedure:

Cell Seeding: The day before the assay, seed cells at the desired density in a Seahorse XF

cell culture microplate.

Cartridge Hydration: Hydrate a Seahorse XF sensor cartridge overnight in a non-CO2

incubator at 37°C.

FCCP Dilution Series: On the day of the assay, prepare a serial dilution of FCCP in the

assay medium. A typical starting range is 0.25 µM to 2.0 µM.

Medium Exchange: Remove the cell culture medium and wash the cells with pre-warmed

assay medium. Add the final volume of assay medium to each well.

Compound Loading: Load the different concentrations of FCCP into the designated ports of

the hydrated sensor cartridge.

Assay Execution: Follow the instrument prompts to calibrate the sensor cartridge and run the

assay.

Data Analysis: Analyze the oxygen consumption rate (OCR) at each FCCP concentration to

identify the concentration that yields the maximal OCR. This can be visualized as a bell-

shaped curve.
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II. Seahorse XF Cell Mito Stress Test Protocol
Objective: To measure basal respiration, ATP-linked respiration, maximal respiration, and non-

mitochondrial respiration.

Materials:

Seeded and prepared Seahorse XF cell culture microplate

Hydrated Seahorse XF sensor cartridge

Assay Medium

To cite this document: BenchChem. [Measuring Maximal Respiration with FCCP: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672307#fccp-protocol-for-measuring-maximal-
respiration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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